Cas no 10154-80-0 (3-[(4-Methylphenyl)sulfonyl]propanenitrile)

3-[(4-Methylphenyl)sulfonyl]propanenitrile is a sulfonyl-based nitrile compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a toluenesulfonyl group linked to a propanenitrile moiety, offering reactivity for nucleophilic substitutions and cyclization reactions. The compound is valued for its stability under various reaction conditions and its utility as a building block in the preparation of heterocycles and functionalized derivatives. The presence of both sulfonyl and nitrile groups enhances its versatility in forming carbon-carbon and carbon-heteroatom bonds. It is typically handled under standard laboratory conditions, with attention to compatibility in polar aprotic solvents. Suitable for researchers seeking tailored intermediates in medicinal chemistry or material science applications.
3-[(4-Methylphenyl)sulfonyl]propanenitrile structure
10154-80-0 structure
Product Name:3-[(4-Methylphenyl)sulfonyl]propanenitrile
CAS No:10154-80-0
MF:C10H11NO2S
MW:209.26484131813
MDL:MFCD00222076
CID:198976
PubChem ID:277549
Update Time:2025-10-16

3-[(4-Methylphenyl)sulfonyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[(4-methylphenyl)sulfonyl]-
    • 3-(4-methylphenyl)sulfonylpropanenitrile
    • 3-(Toluene-4-sulfonyl)-propionitrile
    • 3-[(4-Methylphenyl)sulfonyl]propanenitrile
    • 3-(p-tolylsulfonyl)propionitrile
    • 3-(Toluol-4-sulfonyl)-propionitril
    • 3-[(4-methylbenzene)sulfonyl]propanenitrile
    • 3-p-Tolylsulfon-propionitril
    • 3-p-Tolylsulfon-propionsaeure-nitril
    • AC1L5M6F
    • AC1Q6TYG
    • CTK7D0384
    • Enamine_005120
    • F1900-0023
    • NSC126447
    • AKOS B020922
    • ART-CHEM-BB B020922
    • TIMTEC-BB SBB009547
    • OTAVA-BB BB0112820083
    • BB 0219412
    • EN300-04032
    • Z56887747
    • 3-(4-methylbenzenesulfonyl)propanenitrile
    • NS-02322
    • HMS1408I16
    • 2-[(4-METHYLPHENYL)SULFONYL]ETHYL CYANIDE
    • DTXSID00298849
    • 3-tosylpropanenitrile
    • SMR000281774
    • MFCD00222076
    • CHEMBL1440065
    • IDI1_007707
    • SCHEMBL16591747
    • CS-0219443
    • F1460-0003
    • 10154-80-0
    • HMS2755K13
    • AKOS000272792
    • MLS000712007
    • NSC-126447
    • MDL: MFCD00222076
    • Inchi: 1S/C10H11NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h3-6H,2,8H2,1H3
    • InChI Key: UUALZLNCEFPJNN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(CCC#N)(=O)=O

Computed Properties

  • Exact Mass: 209.05113
  • Monoisotopic Mass: 209.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 57.93
  • LogP: 2.76318

3-[(4-Methylphenyl)sulfonyl]propanenitrile Pricemore >>

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Additional information on 3-[(4-Methylphenyl)sulfonyl]propanenitrile

Comprehensive Overview of 3-[(4-Methylphenyl)sulfonyl]propanenitrile (CAS No. 10154-80-0)

3-[(4-Methylphenyl)sulfonyl]propanenitrile, with the CAS number 10154-80-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS registry number, is a sulfonyl derivative featuring a nitrile functional group. Its unique molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of high-performance materials and bioactive molecules.

The growing interest in 3-[(4-Methylphenyl)sulfonyl]propanenitrile is driven by its versatility in chemical reactions. Researchers and industries are increasingly exploring its potential in catalysis, polymer synthesis, and drug discovery. With the rise of green chemistry and sustainable synthesis, this compound has been studied for its efficiency in reducing waste and improving reaction yields. Its sulfonyl group and nitrile moiety contribute to its reactivity, making it a key player in cross-coupling reactions and cyclization processes.

One of the most frequently asked questions about CAS No. 10154-80-0 revolves around its applications in pharmaceutical intermediates. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are foundational to many FDA-approved drugs. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening in drug development. The compound's thermal stability and solubility profile further enhance its utility in industrial-scale production.

In the context of material science, 3-[(4-Methylphenyl)sulfonyl]propanenitrile has been investigated for its potential in creating advanced polymers and coating materials. Its ability to act as a cross-linking agent or monomer has opened doors for innovations in flexible electronics and nanotechnology. As the demand for lightweight materials and high-strength composites grows, this compound is poised to play a pivotal role in next-generation technologies.

From an SEO perspective, queries such as "10154-80-0 uses," "3-[(4-Methylphenyl)sulfonyl]propanenitrile synthesis," and "sulfonyl nitrile compounds" are trending among chemists and industry professionals. These search terms reflect the compound's relevance in contemporary research and its alignment with global trends like circular economy and carbon-neutral manufacturing. By optimizing content around these long-tail keywords, this article aims to provide a comprehensive resource for stakeholders seeking in-depth knowledge about this compound.

In summary, 3-[(4-Methylphenyl)sulfonyl]propanenitrile (CAS No. 10154-80-0) stands out as a multifaceted compound with broad applications across scientific and industrial domains. Its chemical properties, combined with its adaptability to modern synthetic challenges, make it a subject of ongoing exploration. Whether in academic research or commercial ventures, this compound continues to inspire innovations that align with the United Nations Sustainable Development Goals (SDGs), particularly in responsible consumption and clean energy.

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